Cas no 900174-61-0 (4-bromo-1-chloro-2-ethoxybenzene)

• Product Name: 4-bromo-1-chloro-2-ethoxybenzene
• CAS No: 900174-61-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD12547812
• CID: 796378
• PubChem ID: 50998187
• Update Time: 2025-05-19

4-bromo-1-chloro-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-chloro-2-ethoxy-
• 4-Bromo-1-chloro-2-ethoxybenzene
• 4-Bromo-1-chloro-2-ethoxy-benzene
• 4-Bromo-l-chloro-2-ethoxybenzene
• 4-bromo-1-chloro-2-ethoxybenzene

• MDL： MFCD12547812
• Inchi： 1S/C8H8BrClO/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key： NLYBGPXRAMZWPD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-bromo-1-chloro-2-ethoxybenzene

4-Bromo-1-chloro-2-ethoxybenzene (CAS No. 900174-61-0): Properties, Applications, and Market Insights

4-Bromo-1-chloro-2-ethoxybenzene (CAS No. 900174-61-0) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This compound, also known as 1-bromo-4-chloro-2-ethoxybenzene, features a benzene ring substituted with bromine, chlorine, and ethoxy functional groups, making it a versatile intermediate in chemical manufacturing. Its molecular formula is C₈H₈BrClO, and it exhibits a molecular weight of 235.50 g/mol. The unique arrangement of substituents on the aromatic ring contributes to its reactivity and utility in cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, which are pivotal in drug discovery and material science.

The physical and chemical properties of 4-bromo-1-chloro-2-ethoxybenzene make it a valuable building block in synthetic chemistry. It typically appears as a white to off-white crystalline solid with a melting point ranging between 45°C and 50°C. The compound is sparingly soluble in water but dissolves well in organic solvents like ethanol, acetone, and dichloromethane. Its stability under ambient conditions and compatibility with various reaction conditions have led to its widespread use in the synthesis of agrochemicals, dyes, and active pharmaceutical ingredients (APIs). Researchers often employ 4-bromo-1-chloro-2-ethoxybenzene CAS 900174-61-0 as a precursor for constructing complex molecular architectures due to its predictable reactivity and ease of functionalization.

In recent years, the demand for halogenated benzene derivatives like 4-bromo-1-chloro-2-ethoxybenzene has surged, driven by advancements in medicinal chemistry and the growing need for novel drug candidates. The compound’s role in the synthesis of kinase inhibitors and other therapeutic agents has positioned it as a critical intermediate in the pharmaceutical industry. Additionally, its application in the development of liquid crystals and organic electronic materials aligns with the rising interest in sustainable and high-performance materials. As industries increasingly prioritize green chemistry, the efficient and scalable synthesis of 4-bromo-1-chloro-2-ethoxybenzene has become a focal point for researchers aiming to minimize waste and reduce environmental impact.

The market trends for 4-bromo-1-chloro-2-ethoxybenzene reflect its expanding applications. With the global pharmaceutical sector projected to grow at a compound annual growth rate (CAGR) of 5-7%, the demand for high-purity intermediates like CAS 900174-61-0 is expected to rise correspondingly. Suppliers and manufacturers are investing in advanced purification techniques to meet stringent regulatory standards, particularly for compounds used in drug development. Furthermore, the compound’s relevance in agrochemical research—especially in the synthesis of herbicides and fungicides—has bolstered its commercial significance. As regulatory bodies emphasize safer and more effective crop protection solutions, 4-bromo-1-chloro-2-ethoxybenzene continues to play a pivotal role in innovating next-generation agrochemicals.

From a synthetic perspective, 4-bromo-1-chloro-2-ethoxybenzene offers several advantages. Its halogen atoms serve as excellent leaving groups, facilitating nucleophilic aromatic substitution reactions, while the ethoxy group can act as a directing group in electrophilic aromatic substitutions. These properties make it a preferred choice for constructing heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers also leverage its structural features to develop fluorescent probes and sensors, addressing the growing need for diagnostic tools in healthcare and environmental monitoring. The compound’s adaptability to diverse synthetic pathways underscores its importance in both academic and industrial settings.

In conclusion, 4-bromo-1-chloro-2-ethoxybenzene (CAS No. 900174-61-0) stands out as a multifunctional chemical intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique combination of reactivity, stability, and versatility ensures its continued relevance in cutting-edge research and industrial processes. As the scientific community explores new frontiers in drug discovery and sustainable chemistry, 4-bromo-1-chloro-2-ethoxybenzene will undoubtedly remain a cornerstone in the toolkit of synthetic chemists worldwide.